2-chloro-6-fluoro-N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]benzamide
• InChI: InChI=1S/C13H13ClFNO2/c14-10-2-1-3-11(15)12(10)13(18)16-9-5-4-8(6-9)7-17/h1-5,8-9,17H,6-7H2,(H,16,18)/t8-,9+/m0/s1
• InChI Key: ZDHFYAAXJBPNNI-DTWKUNHWSA-N
• Canonical SMILES: C1C(C=CC1NC(=O)C2=C(C=CC=C2Cl)F)CO
• Isomeric SMILES: C1[C@H](C=C[C@H]1NC(=O)C2=C(C=CC=C2Cl)F)CO
• Molecular Formula: C13H13ClFNO2
• Molecular Weight: 269.70 g/mol

Description

2-chloro-6-fluoro-N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

2-chloro-6-fluoro-N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]benzamide has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to exhibit antitumor activity in various cancer cell lines, including breast, lung, and colon cancer. It has also been studied for its potential use as an antibiotic and antifungal agent.

Mechanism of Action

The mechanism of action of 2-chloro-6-fluoro-N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]benzamide involves the inhibition of certain enzymes that are involved in DNA replication and cell division. This leads to the suppression of tumor growth and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-6-fluoro-N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]benzamide include the inhibition of DNA synthesis and cell division, as well as the induction of apoptosis in cancer cells. It has also been found to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-6-fluoro-N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]benzamide in lab experiments is its potential as a novel anticancer agent. It has also been found to have antibacterial and antifungal properties, which could be useful in the development of new antibiotics and antifungal agents. One of the limitations of using this compound in lab experiments is its toxicity, which could limit its use in vivo.

Future Directions

There are several future directions for research on 2-chloro-6-fluoro-N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]benzamide. One direction is to further investigate its potential as an anticancer agent, including its efficacy in vivo and its mechanism of action. Another direction is to explore its potential as an antibiotic and antifungal agent, including its activity against different bacterial and fungal strains. Additionally, research could be conducted to investigate the toxicity of this compound and to identify potential ways to mitigate its toxicity.

Synthesis Methods

The synthesis method for 2-chloro-6-fluoro-N-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]benzamide involves a series of reactions that are carried out in a laboratory setting. The starting materials for the synthesis are 2-chloro-6-fluoroaniline and (1S,4R)-4-(hydroxymethyl)cyclopent-2-ene-1-methanol. The reaction involves the use of various reagents and catalysts, including triethylamine, acetic anhydride, and palladium on carbon. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.